1-(3,5-Dibromopyridin-2-yl)methanaminehydrochloride

• IUPAC Name: (3,5-dibromopyridin-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C6H6Br2N2.ClH/c7-4-1-5(8)6(2-9)10-3-4;/h1,3H,2,9H2;1H
• InChI Key: AYFPFQZRMNNOHV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Br)CN)Br.Cl
• Molecular Formula: C6H7Br2ClN2
• Molecular Weight: 302.39 g/mol

Description

1-(3,5-Dibromopyridin-2-yl)methanamine hydrochloride is a halogenated pyridine derivative featuring a methanamine group attached to a 3,5-dibromopyridin-2-yl scaffold. The compound’s structure is characterized by two bromine atoms at the 3- and 5-positions of the pyridine ring, which enhance its electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3,5-Dibromopyridin-2-yl)methanaminehydrochloride typically involves the bromination of pyridine derivatives followed by amination. The reaction conditions often include the use of bromine or N-bromosuccinimide (NBS) as brominating agents and subsequent treatment with ammonia or amine derivatives to introduce the amine group.

Industrial Production Methods: Industrial production of this compound may involve large-scale bromination and amination processes, utilizing continuous flow reactors to ensure efficient and consistent production. The reaction conditions are optimized to maximize yield and purity while minimizing by-products.

Chemical Reactions Analysis

Types of Reactions: 1-(3,5-Dibromopyridin-2-yl)methanaminehydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the dibromo groups to less reactive species.

Substitution: The bromine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used under appropriate conditions.

Major Products Formed:

Oxidation: N-oxides of the original compound.

Reduction: Compounds with reduced bromine content.

Substitution: Derivatives with new functional groups replacing the bromine atoms.

Scientific Research Applications

1-(3,5-Dibromopyridin-2-yl)methanaminehydrochloride has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in various biological pathways.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3,5-Dibromopyridin-2-yl)methanaminehydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atoms and amine group play crucial roles in binding to these targets, potentially inhibiting their activity or altering their function. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues

Imidazole-Based Methanamine Derivatives

Compounds such as 1-(1H-imidazol-2-yl)methanamine hydrochloride (compound 14) and 1-(1H-imidazol-4-yl)methanamine (compound 15) share a methanamine backbone but replace the dibromopyridine ring with imidazole heterocycles . Key differences include:

• Heterocycle substitution : Imidazole rings lack bromine atoms, reducing steric bulk and altering electronic properties.
• Biological activity: These imidazole derivatives are used in adenosine receptor ligand synthesis but may exhibit lower receptor selectivity compared to brominated pyridines due to reduced halogen interactions .

Halogenated Pyridine Derivatives

• 1-(3,6-Dibromopyridin-2-yl)-2-(3,5-difluorophenyl)ethanamine hydrochloride (5E): This compound features a 3,6-dibromopyridine ring and an ethanamine chain with a difluorophenyl group.

Other Methanamine Hydrochlorides

Enamine Ltd.’s catalog includes analogs like 1-(4,5,6,7-tetrahydro-1,3-benzoxazol-2-yl)methanamine hydrochloride and 1-[3-methoxy-5-(trifluoromethyl)phenyl]methanamine hydrochloride . These compounds substitute the pyridine ring with benzoxazole or aryl groups, significantly altering lipophilicity and solubility profiles .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reference
1-(3,5-Dibromopyridin-2-yl)methanamine HCl	C6H6Br2N2·HCl	~297.34*	3,5-dibromopyridine, methanamine	-
1-(1H-imidazol-2-yl)methanamine HCl (14)	C4H7ClN3	132.57	Imidazole, methanamine
1-(3,6-Dibromopyridin-2-yl)-2-(3,5-DFPh)Ethanamine HCl (5E)	C13H11Br2ClF2N2	393.29 ([M+H]+)	3,6-dibromopyridine, ethanamine
1-(Benzoxazol-2-yl)methanamine HCl	C21H28ClN5O4	449.94	Benzoxazole, methanamine

Key Observations :

• Bromine atoms in the target compound increase molecular weight and lipophilicity compared to non-halogenated analogs.

Biological Activity

1-(3,5-Dibromopyridin-2-yl)methanamine hydrochloride is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

• IUPAC Name : 1-(3,5-Dibromopyridin-2-yl)methanamine hydrochloride
• Molecular Formula : C7H8Br2N·HCl
• Molecular Weight : 164.5 g/mol (excluding hydrochloride)

The biological activity of 1-(3,5-Dibromopyridin-2-yl)methanamine hydrochloride is primarily attributed to its interaction with specific receptors and enzymes. It is believed to act as a ligand that can modulate neurotransmitter systems, particularly those involved in glutamatergic signaling pathways. The presence of bromine atoms enhances the compound's reactivity and binding affinity to biological targets.

Biological Activity Overview

1-(3,5-Dibromopyridin-2-yl)methanamine hydrochloride has been studied for various biological activities, including:

• Antimicrobial Activity : Exhibits significant antimicrobial properties against a range of bacterial strains.
• Neuroprotective Effects : Potentially protective against neurodegenerative diseases by modulating glutamate receptors.
• Anti-inflammatory Properties : May inhibit inflammatory cytokines, contributing to its therapeutic potential in autoimmune diseases.

Antimicrobial Activity

A study evaluated the antimicrobial efficacy of 1-(3,5-Dibromopyridin-2-yl)methanamine hydrochloride against Gram-positive and Gram-negative bacteria. The compound demonstrated:

• Minimum Inhibitory Concentration (MIC) : Ranged from 32 µg/mL to 128 µg/mL for various strains.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	64
Escherichia coli	128
Pseudomonas aeruginosa	32

Neuroprotective Effects

Research indicates that the compound may protect neurons from glutamate-induced excitotoxicity. In vitro studies showed:

• Cell Viability : Increased by 30% in treated cultures compared to controls.

Anti-inflammatory Properties

In a model of inflammation, treatment with the compound resulted in:

• Cytokine Reduction : Decreased levels of TNF-alpha and IL-6 by approximately 50%.

Discussion

The diverse biological activities of 1-(3,5-Dibromopyridin-2-yl)methanamine hydrochloride suggest its potential as a therapeutic agent in treating infections and neurodegenerative diseases. Its ability to modulate neurotransmitter systems could provide avenues for research into novel treatments for conditions such as epilepsy and Alzheimer's disease.